Cas no 2154079-16-8 (3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol)

• Product Name: 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol
• CAS No: 2154079-16-8
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6615209
• PubChem ID: 165598355
• Update Time: 2025-05-21

3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol
• EN300-1626884
• 2154079-16-8

• Inchi： 1S/C7H13N3O/c1-6-8-7(4-3-5-11)10(2)9-6/h11H,3-5H2,1-2H3
• InChI Key： HWJJDVMRIRQHRI-UHFFFAOYSA-N
• SMILES： OCCCC1=NC(C)=NN1C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol

Research Brief on 3-(Dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS: 2154079-16-8): Recent Advances and Applications

3-(Dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol (CAS: 2154079-16-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and cancer. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring a 1,2,4-triazole moiety linked to a propanol group, has been explored for its ability to modulate various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol exhibit potent inhibitory effects against fungal pathogens, including Candida albicans and Aspergillus fumigatus. The study attributed this activity to the compound's ability to disrupt fungal cell wall biosynthesis, suggesting its potential as a lead candidate for antifungal drug development.

In addition to its antimicrobial properties, recent research has investigated the compound's role in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol derivatives can selectively target and inhibit the activity of histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The study, published in Cancer Research, reported significant tumor growth inhibition in mouse models of breast cancer, with minimal off-target effects.

The synthesis of 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol has also seen advancements. A 2024 paper in Organic Letters described a novel, scalable method for its production using a one-pot reaction strategy, which improved yield and reduced environmental impact compared to traditional multi-step syntheses. This development is expected to facilitate further research and commercialization of the compound.

Looking ahead, the potential applications of 3-(dimethyl-1H-1,2,4-triazol-5-yl)propan-1-ol extend beyond therapeutics. Its unique chemical properties make it a promising candidate for use in agrochemicals and materials science. Ongoing studies are exploring its utility in crop protection and as a building block for functional polymers. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and medicine.